N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine

• IUPAC Name: N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)propan-2-amine
• InChI: InChI=1S/C19H23Cl2NO2/c1-13(10-14-4-7-18(23-2)19(11-14)24-3)22-9-8-15-5-6-16(20)12-17(15)21/h4-7,11-13,22H,8-10H2,1-3H3
• InChI Key: UETQWKLMZKGYLE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=C(C=C1)OC)OC)NCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H23Cl2NO2
• Molecular Weight: 368.3 g/mol

Description

N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine, also known as 2,4-DMA, is a psychoactive drug that belongs to the amphetamine class. It is a potent stimulant that affects the central nervous system and has been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine involves the stimulation of the release of dopamine, norepinephrine, and serotonin from their respective neurons. This results in increased activation of the reward pathway in the brain, leading to feelings of euphoria and increased motivation.
Biochemical and physiological effects:
N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine has been shown to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, and can cause sweating and pupil dilation. It also suppresses appetite and can lead to weight loss. In addition, the drug has been shown to have neurotoxic effects on the brain, particularly in the dopamine system.

Advantages and Limitations for Lab Experiments

The use of N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine in lab experiments has several advantages. It is a potent and selective stimulant that can be used to study the effects of dopamine, norepinephrine, and serotonin on the central nervous system. However, the drug has several limitations, including its neurotoxic effects and potential for abuse.

Future Directions

There are several future directions for research on N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine. One area of interest is its potential therapeutic uses, particularly in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. Another area of research is the development of safer and more selective drugs that target the dopamine, norepinephrine, and serotonin systems. Additionally, further research is needed to better understand the long-term effects of N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine on the brain and behavior.

Scientific Research Applications

N-[2-(2,4-dichlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)-2-propanamine has been used in scientific research to study its effects on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a role in mood, motivation, and reward. The drug has also been used to study its effects on cognitive function, memory, and learning.